Cas no 683274-53-5 (2-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}ethanamine)

• Product Name: 2-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}ethanamine
• CAS No: 683274-53-5
• MF: C₁₁H₁₆F₃N₅
• MW: 275.273451805115
• CID: 1073845
• PubChem ID: 2760780
• Update Time: 2025-04-20

2-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}ethanamine
• 2-(4-[4-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]PIPERAZIN-1-YL)ETHYLAMINE
• 683274-53-5
• 2-[4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl]ethanamine
• MSJTXYBMBGJMGM-UHFFFAOYSA-N
• AKOS013910532
• 2-(4-(4-(Trifluoromethyl)pyrimidin-2-yl)piperazin-1-yl)ethanamine
• 2-[4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl]ethylamine
• 2-(4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl)ethylamine, AldrichCPR
• SCHEMBL9108822
• 2-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}ethylamine

• MDL： MFCD02091613
• Inchi： 1S/C11H16F3N5/c12-11(13,14)9-1-3-16-10(17-9)19-7-5-18(4-2-15)6-8-19/h1,3H,2,4-8,15H2
• InChI Key： MSJTXYBMBGJMGM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC(=N1)N1CCN(CCN)CC1)(F)F

Computed Properties

• Exact Mass: 275.13578002g/mol
• Monoisotopic Mass: 275.13578002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.3Ų